Cas no 693-92-5 (3-Methylisothiazole)

• Product Name: 3-Methylisothiazole
• CAS No: 693-92-5
• MF: C₄H₅NS
• MW: 99.1541993618011
• MDL: MFCD00955579
• CID: 517986
• PubChem ID: 12747
• Update Time: 2025-06-11

3-Methylisothiazole Chemical and Physical Properties

Names and Identifiers

• 3-Methylisothiazole
• 3-methyl-1,2-thiazole
• 3-Methyl-isothiazole
• Isothiazole, 3-methyl-
• 2,3-Dimethyl-isothiazolium
• 3-Methyl-isothiazol
• Isothiazole,3-methyl
• Methyl-3 isothiazole
• CS-0340795
• AKOS006273730
• DTXSID30219360
• SY023649
• Isothiazole,3-methyl-
• AC6637
• FT-0632822
• SB38352
• methylisothiazole
• MFCD00955579
• AS-5514
• 693-92-5
• A923455

• MDL： MFCD00955579
• Inchi： 1S/C4H5NS/c1-4-2-3-6-5-4/h2-3H,1H3
• InChI Key： WOTIUKDGJBXFLG-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=N1

Computed Properties

• Exact Mass: 99.01430
• Monoisotopic Mass: 99.01427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 1.4

Experimental Properties

• Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 167-168 ºC (water )
• Boiling Point: 134 ºC
• Flash Point: -15.8±13.0 ºC,
• Refractive Index: 1.5180 (589.3 nm 21 ºC)
• Solubility: Slightly soluble (7.2 g/l) (25 º C),
• PSA: 41.13000
• LogP: 1.45150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 3-Methylisothiazole

Recent Advances in the Study of 3-Methylisothiazole (CAS: 693-92-5) in Chemical Biology and Pharmaceutical Research

3-Methylisothiazole (CAS: 693-92-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its isothiazole ring substituted with a methyl group at the 3-position, has been explored for its potential as a building block in drug discovery, agrochemicals, and material science. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic development.

One of the key areas of interest is the antimicrobial properties of 3-Methylisothiazole. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study revealed that derivatives of 3-Methylisothiazole exhibited potent inhibitory activity by targeting bacterial cell wall synthesis, suggesting its potential as a novel antibiotic scaffold.

In addition to its antimicrobial applications, 3-Methylisothiazole has been investigated for its role in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 identified several 3-Methylisothiazole derivatives that selectively inhibit the proliferation of cancer cells by disrupting mitochondrial function. These findings open new avenues for the development of targeted anticancer agents with reduced off-target effects.

The synthesis and optimization of 3-Methylisothiazole derivatives have also been a focus of recent research. A 2024 study in Organic & Biomolecular Chemistry reported a novel, high-yield synthetic route for 3-Methylisothiazole derivatives using palladium-catalyzed cross-coupling reactions. This method offers improved scalability and purity, addressing previous challenges in large-scale production.

Despite these advancements, challenges remain in the clinical translation of 3-Methylisothiazole-based compounds. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of 3-Methylisothiazole as a valuable tool in drug discovery and chemical biology.

In conclusion, 3-Methylisothiazole (CAS: 693-92-5) continues to be a compound of significant interest in the chemical and pharmaceutical sciences. Its diverse biological activities and synthetic versatility make it a promising candidate for future therapeutic and industrial applications. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties.